Cas no 2248410-13-9 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,4-dioxo-1H,2H,3H,4H-pyrido[2,3-d]pyrimidine-6-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,4-dioxo-1H,2H,3H,4H-pyrido[2,3-d]pyrimidine-6-carboxylate
• CAS No: 2248410-13-9
• MF: C₁₆H₈N₄O₆
• MW: 352.257923126221
• CID: 6012670
• PubChem ID: 165891355
• Update Time: 2025-07-15

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,4-dioxo-1H,2H,3H,4H-pyrido[2,3-d]pyrimidine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2248410-13-9
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,4-dioxo-1H,2H,3H,4H-pyrido[2,3-d]pyrimidine-6-carboxylate
• EN300-6519464

• Inchi： 1S/C16H8N4O6/c21-12-10-5-7(6-17-11(10)18-16(25)19-12)15(24)26-20-13(22)8-3-1-2-4-9(8)14(20)23/h1-6H,(H2,17,18,19,21,25)
• InChI Key： CRXWFOOYNXUEGD-UHFFFAOYSA-N
• SMILES： O(C(C1=CN=C2C(C(NC(N2)=O)=O)=C1)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 352.04438399g/mol
• Monoisotopic Mass: 352.04438399g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 670
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 135Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,4-dioxo-1H,2H,3H,4H-pyrido[2,3-d]pyrimidine-6-carboxylate

Chemical Profile of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,4-dioxo-1H,2H,3H,4H-pyrido[2,3-d]pyrimidine-6-carboxylate (CAS No. 2248410-13-9)

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,4-dioxo-1H,2H,3H,4H-pyrido[2,3-d]pyrimidine-6-carboxylate, identified by its CAS number 2248410-13-9, represents a structurally complex molecule with significant potential in pharmaceutical and biochemical research. This heterocyclic compound features a fused system of an isoindole ring and a pyrido[2,3-d]pyrimidine core, both of which are well-documented scaffolds in medicinal chemistry for their ability to modulate biological pathways.

Recent advancements in drug discovery have highlighted the importance of multi-target directed compounds (MTDCs), which simultaneously interact with multiple biological targets to achieve therapeutic effects. The structural framework of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,4-dioxo-1H,2H,3H,4H-pyrido[2,3-d]pyrimidine-6-carboxylate aligns with this paradigm, as it incorporates pharmacophoric elements that could engage with various enzymes and receptors. Specifically, the isoindole moiety has been shown to exhibit properties relevant to anti-inflammatory and anticancer applications, while the pyrido[2,3-d]pyrimidine scaffold is often associated with kinase inhibition.

In the context of modern pharmacological research, the synthesis and characterization of this compound have been driven by its potential to serve as a lead structure for developing novel therapeutic agents. The presence of multiple oxygen-containing heterocycles in its structure suggests that it may possess favorable physicochemical properties such as solubility and metabolic stability. These attributes are critical for drug candidates intended for oral administration or systemic delivery.

The pyrido[2,3-d]pyrimidine core is particularly noteworthy due to its prevalence in bioactive molecules. For instance, derivatives of this scaffold have been explored for their activity against protein kinases involved in cancer progression. The carboxylate group at the 6-position of the pyrido[2,3-d]pyrimidine ring further enhances its potential as a pharmacophore by allowing for salt formation and improving bioavailability. Such modifications are frequently employed in medicinal chemistry to optimize drug-like properties.

Moreover, the isoindole component of the molecule offers another layer of biological activity. Isoindole derivatives have demonstrated efficacy in various preclinical models as inhibitors of enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which play key roles in inflammatory responses. The integration of these two pharmacophoric units into a single molecule may synergistically enhance therapeutic outcomes by targeting multiple disease-relevant pathways.

From a synthetic chemistry perspective, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,4-dioxo-1H,2H,3H,4H-pyrido[2,3-d]pyrimidine-6-carboxylate presents an intriguing challenge due to its complex architecture. The synthesis likely involves multi-step reactions including cyclization processes to establish the heterocyclic rings and functional group transformations to introduce the oxygen-rich moieties. Advances in transition-metal-catalyzed cross-coupling reactions have made it possible to construct such intricate scaffolds with greater efficiency and selectivity.

The compound’s potential relevance extends beyond oncology; it may also find applications in neurodegenerative diseases or infectious disorders where kinase inhibition or modulation of inflammatory pathways is therapeutically beneficial. For example, pyrido[2,3-d]pyrimidine derivatives have been investigated for their role in modulating neurotransmitter release or inhibiting viral proteases. The isoindole moiety could further contribute to these effects by interacting with specific binding sites on target proteins.

In summary, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,4-dioxo-1H,2H,3H,4H-pyrido[2